Cas no 1804897-94-6 (2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1804897-94-6
• MF: C₇H₄ClF₃N₂O₆S
• MW: 336.629670143127
• CID: 4839110
• Update Time: 2025-05-23

2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H4ClF3N2O6S/c1-18-6-5(19-7(9,10)11)4(13(14)15)3(2-12-6)20(8,16)17/h2H,1H3
• InChI Key： YTCHRYNXHBWWSL-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C(C(=C1[N+](=O)[O-])OC(F)(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 2.2
• Topological Polar Surface Area: 120

Additional information on 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride

Research Brief on 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS: 1804897-94-6)

2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS: 1804897-94-6) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and nitro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential in drug discovery, owing to its reactivity and ability to introduce sulfonyl groups into target molecules, thereby enhancing their pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride as a key building block for the synthesis of novel kinase inhibitors. The study demonstrated that the sulfonyl chloride moiety facilitated efficient coupling with various amine-containing scaffolds, yielding compounds with potent inhibitory activity against tyrosine kinases implicated in cancer progression. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the structural integrity of the synthesized derivatives, underscoring the reliability of this intermediate in complex synthetic routes.

Another notable application of this compound was reported in a recent ACS Chemical Biology article, where it was utilized to develop covalent inhibitors targeting cysteine proteases. The electrophilic nature of the sulfonyl chloride group enabled selective modification of active-site cysteine residues, leading to irreversible inhibition of the target enzymes. This approach holds promise for the treatment of parasitic infections, as demonstrated by the compound's efficacy against Trypanosoma cruzi proteases in vitro. The study also emphasized the importance of optimizing reaction conditions to minimize off-target effects, a critical consideration in covalent drug design.

Beyond its role in drug discovery, 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride has also been investigated for its potential in chemical biology tools. A 2024 preprint on bioRxiv detailed its use in the development of activity-based probes (ABPs) for profiling sulfonyltransferase activity in cellular lysates. The nitro group's electron-withdrawing properties were found to enhance the probe's reactivity, enabling real-time monitoring of enzyme activity in complex biological samples. This application opens new avenues for studying sulfonyltransferase-mediated post-translational modifications, which are increasingly recognized as key regulators of cellular signaling pathways.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride. Its sensitivity to moisture and tendency to decompose under acidic conditions necessitate careful storage and handling protocols. Recent advancements in flow chemistry, as reported in Organic Process Research & Development, have addressed some of these challenges by enabling continuous synthesis under controlled conditions, thereby improving yield and purity. These technological innovations are expected to facilitate broader adoption of this compound in industrial and academic settings.

In conclusion, 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS: 1804897-94-6) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique chemical properties and versatility in synthetic applications continue to drive innovation in drug discovery and biological probe development. Future research directions may focus on expanding its utility in targeted covalent inhibitors and exploring its potential in materials science, where sulfonyl chloride derivatives are gaining traction as functional building blocks.